Cas no 1250315-70-8 (1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane)

• Product Name: 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane
• CAS No: 1250315-70-8
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6356498
• PubChem ID: 62114036
• Update Time: 2025-05-20

1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane
• CS-0278872
• AKOS011393982
• EN300-1134324
• 1250315-70-8
• 1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclopentane
• 1-(bromomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclopentane

• Inchi： 1S/C12H23BrO/c1-10(2)8-11(3)14-12(9-13)6-4-5-7-12/h10-11H,4-9H2,1-3H3
• InChI Key： FUAMNTXGVKOVNO-UHFFFAOYSA-N
• SMILES： BrCC1(CCCC1)OC(C)CC(C)C

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane

Comprehensive Guide to 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane (CAS No. 1250315-70-8)

1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane (CAS No. 1250315-70-8) is a specialized organic compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structure, featuring a bromomethyl group and a cyclopentane ring substituted with an ether linkage, makes it a valuable intermediate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in constructing complex molecular architectures.

The compound's molecular formula and structural features position it as a promising candidate for drug discovery and material science applications. With the growing demand for novel chemical entities in medicinal chemistry, 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane has attracted attention for its potential as a building block in the synthesis of biologically active molecules. Its CAS number 1250315-70-8 serves as a unique identifier in chemical databases and regulatory documentation.

Recent advancements in green chemistry have highlighted the importance of compounds like 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane that can facilitate efficient synthetic routes with reduced environmental impact. The compound's reactivity profile allows for selective transformations, making it particularly valuable in the development of sustainable synthetic methodologies. Researchers are exploring its use in catalyzed reactions and atom-economical processes, aligning with current trends in environmentally conscious chemical production.

In pharmaceutical applications, the cyclopentane core of this compound offers interesting possibilities for bioisosteric replacement strategies. Medicinal chemists frequently search for information about CAS 1250315-70-8 when designing new drug candidates with improved pharmacokinetic properties. The compound's balanced lipophilicity and structural rigidity make it particularly suitable for modifying lead compounds in CNS drug development and GPCR-targeted therapies.

The synthesis and characterization of 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane have been subjects of recent publications in leading organic chemistry journals. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity and purity, which are crucial for research applications. Many laboratories seeking high-purity chemical intermediates specifically inquire about this compound by its CAS number 1250315-70-8 to ensure they obtain the exact material needed for their synthetic projects.

From a commercial perspective, the demand for 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane reflects broader trends in the fine chemicals market. Suppliers and manufacturers tracking CAS 1250315-70-8 have noted increasing inquiries from both academic institutions and industrial research facilities. The compound's niche applications in asymmetric synthesis and chiral auxiliary development contribute to its growing importance in the chemical industry.

Safety considerations for handling 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane follow standard laboratory protocols for organobromine compounds. Researchers working with this material typically employ appropriate personal protective equipment and work in well-ventilated areas. The compound's material safety data sheet (MSDS) provides detailed handling instructions, which are frequently requested by laboratories purchasing CAS 1250315-70-8 for the first time.

Future research directions for 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane may explore its potential in click chemistry applications and bioconjugation techniques. The compound's reactive bromomethyl group offers opportunities for diverse functionalization, making it attractive for developing chemical probes and diagnostic reagents. These emerging applications align with current interests in chemical biology and theragnostic development.

For researchers seeking detailed technical information about CAS 1250315-70-8, comprehensive characterization data including spectroscopic properties and chromatographic behavior are available from specialty chemical suppliers. The compound's solubility profile in various organic solvents and its stability under different conditions are particularly relevant for scientists planning synthetic routes incorporating this versatile intermediate.

In conclusion, 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclopentane represents an important tool in modern synthetic chemistry with diverse applications across multiple research fields. Its unique combination of structural features, identified by CAS number 1250315-70-8, continues to inspire innovative applications in drug discovery, materials science, and beyond. As chemical research progresses toward more sophisticated molecular designs, compounds like this will undoubtedly play increasingly significant roles in scientific advancement.